(~84~Kr)Krypton

• IUPAC Name: krypton-84
• InChI: InChI=1S/Kr/i1+0
• InChI Key: DNNSSWSSYDEUBZ-IGMARMGPSA-N
• Canonical SMILES: [Kr]
• Isomeric SMILES: [84Kr]
• Molecular Formula: Kr
• DSSTOX Substance ID: DTXSID20745921
• Molecular Weight: 83.91149773 g/mol
• CAS No.: 14993-91-0

Description

Krypton is a chemical element with the symbol Kr and atomic number 36. It is a noble gas, colorless, odorless, and tasteless, and is found in trace amounts in the Earth’s atmosphere. Krypton was discovered in 1898 by British chemists Sir William Ramsay and Morris W. Travers in the residue left after a sample of liquid air had boiled almost entirely away . Krypton is about three times heavier than air and forms relatively few chemical compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

Krypton is typically obtained through the fractional distillation of liquefied air. The process involves cooling air to very low temperatures to liquefy it, then gradually warming it to separate the different components based on their boiling points. Krypton, with a boiling point of -153.4°C, is separated along with xenon in the least volatile portion .

Industrial Production Methods

In industrial settings, krypton is produced by the fractional distillation of liquid air. The air is first compressed and cooled to a liquid state. As the liquid air is slowly warmed, nitrogen, oxygen, and other gases boil off, leaving behind krypton and xenon. These gases are further purified by adsorption onto silica gel, redistillation, and passage over hot titanium metal to remove impurities .

Chemical Reactions Analysis

Types of Reactions

Krypton is generally inert due to its full valence shell, but it can react with highly electronegative elements under specific conditions. The most notable reaction is with fluorine to form krypton difluoride (KrF₂). This reaction occurs when krypton and fluorine are cooled to -196°C and subjected to an electric discharge or X-rays .

Common Reagents and Conditions

Fluorine (F₂): Reacts with krypton to form krypton difluoride (KrF₂) under low temperatures and electric discharge or X-rays.

Water: Krypton does not react with water but is slightly soluble in it.

Major Products

Krypton Difluoride (KrF₂): Formed from the reaction of krypton with fluorine.

Scientific Research Applications

Krypton has several applications in scientific research:

Lighting: Used in certain electric and fluorescent lamps.

High-Speed Photography: Employed in flashlamps for high-speed photography.

Leak Detection: Radioactive krypton-85 is used to detect leaks in sealed containers.

Cryogenics and High-Energy Physics: Utilized in cryogenics and high-energy physics experiments.

Tracer Gas: Used as a tracer gas in environmental studies and to detect leaks in industrial systems.

Medical Industry: Krypton lasers are used in surgeries, dermatology, and dental procedures.

Mechanism of Action

Krypton exerts its effects primarily through its physical properties rather than chemical reactivity. For instance, in lighting applications, krypton emits a bluish-white light when an electric current is passed through it at low pressure . In medical applications, krypton lasers work by emitting precise wavelengths of light that can be used for cutting or coagulating tissue .

Comparison with Similar Compounds

Krypton is part of the noble gases group, which includes helium, neon, argon, xenon, and radon. These gases share similar properties, such as being colorless, odorless, and chemically inert. krypton is unique in its ability to form compounds like krypton difluoride (KrF₂) under specific conditions, which is not common among lighter noble gases like helium and neon .

Similar Compounds

• Helium (He)
• Neon (Ne)
• Argon (Ar)
• Xenon (Xe)
• Radon (Rn)

Krypton stands out due to its specific applications in lighting, high-speed photography, and medical lasers, which are not as prevalent with other noble gases .

Biological Activity

Krypton-84 ($^{84}$Kr) is a stable isotope of krypton, a noble gas with unique properties that have garnered interest in various scientific fields, including biology and environmental science. This article explores the biological activity of $^{84}$Kr, focusing on its interactions with biological systems, potential applications, and safety considerations.

Overview of Krypton-84

Krypton is a colorless, odorless, and tasteless gas that constitutes about 57% of natural krypton found in the atmosphere. It is primarily produced from the decay of uranium and plutonium and has a low reactivity due to its noble gas status. The isotope $^{84}$Kr is stable and does not undergo radioactive decay, making it a candidate for various applications in biological research and environmental studies.

Binding Sites and Membrane Proteins

Recent studies have demonstrated that noble gases, including krypton, can bind to membrane proteins. A high-pressure crystallography study identified specific binding sites for krypton on membrane proteins such as bacteriorhodopsin and sodium pump KR2. The research indicated that krypton atoms occupy positions within the hydrophobic regions of these proteins, potentially altering their conformations and functions.

• Binding Sites : Krypton was found to occupy three main groups of binding sites:
  • Group 1 : High occupancy positions within the protein cavities.
  • Group 2 : Positions exposed to the lipid bilayer.
  • Group 3 : Positions involved in crystal contacts between protein molecules.

Table 1 summarizes the occupancy levels of krypton in different membrane protein structures:

Protein Type	Binding Site Group	Occupancy (%)
Bacteriorhodopsin	Group 1	35
KR2	Group 2	19
MAR	Group 3	11

These findings suggest that $^{84}$Kr can influence protein structure and function through its interactions with lipid membranes.

Molecular Dynamics Simulations

Molecular dynamics simulations further elucidated the behavior of krypton in biological systems. The simulations indicated that krypton atoms significantly populate the hydrophobic surfaces of proteins when present at high concentrations. The estimated binding free energy for these interactions ranged from $-16$ to $-19$ kJ/mol, indicating favorable binding conditions for $^{84}$Kr.

Environmental Tracer Studies

Krypton-84 has been investigated as a tracer gas in environmental studies. Its inert nature allows it to be used for tracking air movement and studying atmospheric processes without altering the environment. A study validated $^{84}$Kr as a new tracer gas for standardization in various applications, highlighting its potential in understanding environmental dynamics.

Safety and Health Considerations

Despite its stability and low reactivity, exposure to krypton isotopes raises safety concerns due to potential radiation from other isotopes like $^{85}$Kr. However, studies indicate that the cancer mortality risk from exposure to $^{84}$Kr is minimal compared to other environmental risks. For instance, continuous exposure to krypton clouds at concentrations typical in environmental studies poses negligible cancer risks.

Customer Q & A

Q1: What makes krypton-84 (~84~Kr)Krypton a suitable alternative to SF6 as a tracer gas?

A2: Krypton-84 this compound possesses several characteristics that make it a viable substitute for SF6 []:

• Comparable behavior: Experimental validation shows that ~84~Kr exhibits similar behavior to SF6 in various tests, including those assessing face leakage of respiratory protective devices and containment breaches in fume cupboards [].

Q2: What research has been conducted to validate the use of ~84~Kr as a tracer gas?

A3: Researchers have performed extensive tests comparing the performance of ~84~Kr and SF6 in practical applications []. These tests focused on:

Q3: Beyond its use as a tracer gas, what other scientific applications utilize ~84~Kr?

A3: ~84~Kr has proven valuable in geological and atmospheric studies:

• Age dating groundwater: The ratio of tritiogenic helium-3 (3Hetrit) to tritium (3H) in groundwater, influenced by the presence of gases like ~84~Kr, is used to estimate the mean transit time of aquifers, providing insights into groundwater recharge rates and flow dynamics [].
• Planetary atmospheric studies: Analysis of ~84~Kr abundance and isotopic ratios in the Venusian atmosphere by the Venera 11 and 12 probes provided valuable data on the composition and evolution of planetary atmospheres [].